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Compound of Interest

Compound Name: 2-Ethylhexyl diphenyl phosphate

Cat. No.: B127821 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical, chemical, and

biological properties of 2-Ethylhexyl diphenyl phosphate, a compound commonly known by

the trade name Octicizer. This document is intended to serve as a detailed resource,

presenting quantitative data, experimental methodologies, and an exploration of its known

interactions with biological signaling pathways.

Core Chemical and Physical Properties
2-Ethylhexyl diphenyl phosphate (EHDPP) is an organophosphate ester widely utilized as a

plasticizer and flame retardant, particularly in polyvinyl chloride (PVC) formulations.[1][2] Its

molecular structure, featuring two phenyl groups and a 2-ethylhexyl group attached to a

phosphate core, imparts a unique balance of properties, including good thermal stability and a

wide liquid range.[2]
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Identifier Value

IUPAC Name 2-ethylhexyl diphenyl phosphate[1]

Synonyms
Octicizer, Disflamoll DPO, Santicizer 141,

Phosflex 362[1][3][4]

CAS Number 1241-94-7[1]

EC Number 214-987-2[1]

Molecular Formula C₂₀H₂₇O₄P[1][4]

Physicochemical Data
The following table summarizes the key quantitative physical and chemical properties of 2-
Ethylhexyl diphenyl phosphate.

Property Value Source

Molar Mass 362.406 g·mol⁻¹ [1]

Appearance
Clear, almost colorless to pale

yellow oily liquid[2][4][5]
-

Melting Point -60 °C (-76 °F; 213 K) [1]

Boiling Point
196 °C (385 °F; 469 K)[1] /

>300 °C[2]
-

Density ~1.08 - 1.09 g/cm³ at 25 °C [2][6]

Vapor Pressure 6.29 x 10⁻⁵ mmHg [6]

Water Solubility Insoluble[2][4] -

Viscosity 60-80 mPa·s at 20 °C [2]

Refractive Index 1.510 at 25 °C [6]

Log Kow (Octanol/Water

Partition Coefficient)
5.73 [6]
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Experimental Protocols
This section details the methodologies for the synthesis and analytical determination of 2-
Ethylhexyl diphenyl phosphate.

Synthesis of 2-Ethylhexyl Diphenyl Phosphate
A common industrial synthesis method involves a multi-step reaction using phosphorus

oxychloride, 2-ethylhexanol, and phenol as primary reagents.[2]

Protocol:

Initial Reaction: Phosphorus oxychloride is reacted with 2-ethylhexanol. This reaction is

typically carried out first to form the 2-ethylhexyl phosphoryl dichloride intermediate.[7]

Phenolation: The intermediate from step 1 is then reacted with sodium phenolate.[2] This

displaces the remaining chlorine atoms to yield the final product, 2-Ethylhexyl diphenyl
phosphate.

Alternative Catalyst Approach: Modern synthesis methods may utilize solid acid catalysts

(e.g., molecular sieves) to replace traditional homogeneous catalysts, aiming to reduce

wastewater and improve reaction efficiency.[2]

Reaction Conditions: The reaction is typically conducted at an elevated temperature (e.g.,

120 °C) and under vacuum (50 - 150 Torr) for several hours (5.5 - 7 hours) to drive the

reaction to completion and remove byproducts like HCl.[8]

Purification: The crude product is then purified through processes such as washing, filtration,

and distillation to obtain the final high-purity compound.

Analytical Determination by Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a standard and highly effective method for the detection and quantification of EHDPP

in various matrices, including environmental and biological samples.

Protocol:
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Sample Preparation:

Solid Samples (e.g., soil, textiles): Perform solvent extraction. A common procedure

involves weighing approximately 2 grams of the sample into a centrifuge tube, adding 5

mL of a suitable solvent like dichloromethane (DCM) or a hexane:acetone (1:1) mixture.[9]

[10]

Extraction: Vortex the sample for 5 minutes and then centrifuge at 3,000 rpm for 5

minutes.[9]

Filtration: Collect the supernatant and filter it through a 0.45 µm membrane filter into a GC

vial for analysis.[11]

GC-MS System Configuration:

Gas Chromatograph: Use a system equipped with a capillary column suitable for semi-

volatile organic compounds, such as a DB-5MS (30m x 0.25mm x 0.25µm).[11]

Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1-2 mL/min).[11][12]

Injection: Inject 1 µL of the prepared sample extract.

Temperature Program: Set an initial oven temperature of 70°C, followed by a ramp up to

280°C at a rate of 25°C/min, and hold for 6 minutes.[11]

Injector Temperature: 280°C.[11]

Mass Spectrometer Conditions:

Ionization Mode: Electron Impact (EI).

Detection Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for

enhanced sensitivity and selectivity.[11][13]

Ion Source Temperature: ~180°C.[11]

Quadrupole Temperature: ~280°C.[11]
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Quantification:

Prepare a series of calibration standards of known EHDPP concentrations.

Generate a standard curve by plotting the peak area against the concentration.

Calculate the concentration of EHDPP in the sample by comparing its peak area to the

standard curve.

Biological Interactions and Signaling Pathways
EHDPP is recognized as an endocrine-disrupting chemical (EDC), primarily through its

interaction with nuclear receptors. Its agonistic activity on Peroxisome Proliferator-Activated

Receptor Gamma (PPARγ) is a key mechanism of its biological effect.[2]

PPARγ Signaling Pathway Activation
EHDPP has been shown to bind to and activate PPARγ, a key regulator of adipogenesis (fat

cell differentiation) and lipid metabolism.[3] This activation can lead to the upregulation of

genes involved in these processes.
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Activates Transcription Increased
Adipogenesis &

Lipid Accumulation
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(to separate solid debris)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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octicizer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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